Cas no 615-18-9 (2-Chlorobenzoxazole)

• Product Name: 2-Chlorobenzoxazole
• CAS No: 615-18-9
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD00005766
• CID: 38928
• PubChem ID: 11986
• Update Time: 2025-05-24

2-Chlorobenzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzoxazole
• 2-chloro-1,3-benzoxazole
• 2-CHLOROBENZOOXAZOLE
• 2-Chlorobenzo[d]oxazole
• NSC 8439
• BENZOXAZOLE, 2-CHLORO-
• Benzoxazole, chloro-
• 2-chloro-benzoxazole
• OFH5RW45PA
• Chlorobenzoxazole
• 2-chlorobenzoxazol
• NSC8439
• 2-chloro benzoxazole
• 2-chloro-benzooxazole
• PubChem21885
• 2-chloro-1,3-benzooxazole
• KSC354M7N

• MDL： MFCD00005766
• Inchi： 1S/C7H4ClNO/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H
• InChI Key： BBVQDWDBTWSGHQ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2O1
• BRN： 0115982

Computed Properties

• Exact Mass: 152.99800
• Monoisotopic Mass: 152.998141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Transparent yellow liquid
• Density: 1.345 g/mL at 25 °C(lit.)
• Melting Point: 7°C(lit.)
• Boiling Point: 202°C(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.566(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 26.03000
• LogP: 2.48120
• Sensitiveness: Sensitive to air

2-Chlorobenzoxazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• FLUKA BRAND F CODES：10
• RTECS：DM4680000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39
• Packing Group：I; II; III
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-Chlorobenzoxazole

Recent Advances in the Study of 2-Chlorobenzoxazole (CAS 615-18-9): A Comprehensive Research Brief

2-Chlorobenzoxazole (CAS 615-18-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to provide an up-to-date overview of the latest findings related to 2-Chlorobenzoxazole, focusing on its synthesis, biological activities, and mechanistic insights.

One of the most notable advancements in the study of 2-Chlorobenzoxazole is its role in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chlorobenzoxazole exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers employed a combination of computational modeling and in vitro assays to identify the structural features responsible for this activity, highlighting the compound's potential as a scaffold for next-generation antibiotics.

In addition to its antimicrobial properties, 2-Chlorobenzoxazole has shown promise in cancer research. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that certain 2-Chlorobenzoxazole derivatives selectively inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. These findings were supported by in vivo experiments, which revealed significant tumor growth suppression in mouse models without observable toxicity, suggesting a favorable therapeutic window for further development.

The mechanistic understanding of 2-Chlorobenzoxazole's biological effects has also been advanced through structural and biochemical studies. For instance, X-ray crystallography and molecular docking analyses have elucidated the binding interactions between 2-Chlorobenzoxazole derivatives and their protein targets, providing a foundation for rational drug design. These insights are particularly valuable for optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds derived from this scaffold.

Beyond its pharmaceutical applications, 2-Chlorobenzoxazole has been investigated for its utility in material science. Researchers have explored its incorporation into organic semiconductors and fluorescent probes, leveraging its unique electronic properties. A 2022 study in ACS Applied Materials & Interfaces demonstrated that 2-Chlorobenzoxazole-based polymers exhibit high charge carrier mobility, making them suitable for use in organic electronic devices such as light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

In conclusion, the ongoing research on 2-Chlorobenzoxazole (CAS 615-18-9) underscores its multifaceted potential in both biomedical and material applications. The compound's ability to serve as a versatile building block for drug discovery and its promising electronic properties highlight its significance in contemporary scientific research. Future studies are expected to further expand its applications, particularly in addressing unmet medical needs and advancing sustainable technologies.